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Compound of Interest

Compound Name: Sudan IV-d6

Cat. No.: B15604511 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Sudan IV-d6

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Sudan IV-d6, a deuterated analog of the fat-soluble diazo dye Sudan IV. This

document is intended for researchers, scientists, and drug development professionals who

utilize stable isotope-labeled compounds in their work. Sudan IV-d6 is commonly employed as

an internal standard for the quantitative analysis of Sudan dyes in various matrices by mass

spectrometry techniques.[1][2]

Core Physical and Chemical Properties
The fundamental properties of Sudan IV-d6 are summarized below. These values are critical

for its application in analytical methodologies, particularly for ensuring accurate quantification

and method validation.

Table 1: General and Physical Properties of Sudan IV-d6
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Property Value

Synonyms

1-[2-Methyl-4-(2-methyl-

phenylazo)phenylazo]-2-naphthol-d6, Solvent

Red 24-d6[1]

CAS Number 1014689-18-9[3][4]

Appearance Solid[3]

Melting Point ~199 °C (decomposes) (for Sudan IV)[5][6][7][8]

Table 2: Chemical and Spectroscopic Properties of Sudan IV-d6

Property Value

Molecular Formula C₂₄D₆H₁₄N₄O[3][4]

Molecular Weight 386.48 g/mol [3][4]

Mass Shift M+6

Maximum Absorption (λmax) ~520 nm (for Sudan IV)[5][8][9][10]

Solubility

Insoluble in water; soluble in organic solvents

such as chloroform, acetone, ethanol, and

benzene.[11][12][13]

Experimental Protocols
Sudan IV-d6 is primarily used as an internal standard in analytical chemistry for the detection

and quantification of Sudan dyes in food products like spices and palm oil.[2][10] The following

protocol outlines a general methodology based on liquid chromatography-tandem mass

spectrometry (LC-MS/MS).

Protocol: Quantification of Sudan Dyes in Food Matrices using Sudan IV-d6 Internal Standard

Sample Preparation and Extraction:
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Accurately weigh a homogenized sample (e.g., 1 gram of paprika) into a centrifuge tube.

[14]

Spike the sample with a known concentration of Sudan IV-d6 internal standard solution

(e.g., 0.1 mL of 0.1 µg/mL solution).[14]

Add an extraction solvent, such as acetonitrile or a mixture of tetrahydrofuran and

methanol.[2][14]

Vortex or shake the mixture to ensure thorough extraction of the analytes.[2]

Centrifuge the sample to separate the solid matrix from the supernatant.

Purification (Optional):

Depending on the complexity of the matrix, a cleanup step using solid-phase extraction

(SPE) may be necessary to remove interfering compounds.[14]

LC-MS/MS Analysis:

Inject an aliquot of the final extract into an LC-MS/MS system.

Chromatographic separation is typically achieved on a C18 reversed-phase column.[10]

The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to

selectively detect and quantify the parent and product ions for both the Sudan dyes and

the Sudan IV-d6 internal standard.[2][14] For Sudan IV-d6, a common transition

monitored is 387 > 225.[14]

Quantification:

A calibration curve is generated using matrix-matched standards of the target Sudan dyes.

The concentration of the Sudan dyes in the sample is calculated by comparing the peak

area ratio of the analyte to the internal standard (Sudan IV-d6) against the calibration

curve. This internal standard method corrects for variations in extraction efficiency and

matrix effects.
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Visualizations
The following diagrams illustrate a typical experimental workflow for Sudan dye analysis and

the biological pathway involving Sudan IV.
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Caption: Workflow for Sudan dye analysis using Sudan IV-d6.
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Caption: Aryl hydrocarbon receptor (AhR) signaling pathway activated by Sudan IV.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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